2-(Trifluoromethoxy)phenyl isocyanate
Overview
Description
2-(Trifluoromethoxy)phenyl isocyanate is a laboratory chemical . It is used as a reactant in the synthesis and characterization of novel pyrazole-4-carboxamide derivatives displaying nematocidal activity . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .
Molecular Structure Analysis
The molecular formula of this compound is C8H4F3NO2 . Its average mass is 203.118 Da and its monoisotopic mass is 203.019409 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm^3 . Its boiling point is 182.6±40.0 °C at 760 mmHg . The vapour pressure is 0.8±0.3 mmHg at 25°C . The enthalpy of vaporization is 41.9±3.0 kJ/mol . The flash point is 60.0±0.0 °C . The index of refraction is 1.457 . The molar refractivity is 42.3±0.5 cm^3 . It has 3 H bond acceptors and 0 H bond donors . It has 3 freely rotating bonds . The polar surface area is 39 Å^2 . The polarizability is 16.8±0.5 10^-24 cm^3 . The surface tension is 31.6±7.0 dyne/cm . The molar volume is 155.4±7.0 cm^3 .Scientific Research Applications
Organic Synthesis
2-(Trifluoromethoxy)phenyl isocyanate is a valuable reagent in organic synthesis. Its ability to introduce the trifluoromethoxy phenyl group into a compound is particularly useful for modifying the physical and chemical properties of molecules. This modification can lead to increased metabolic stability and improved pharmacokinetic profiles in drug candidates .
Pharmaceutical Development
In pharmaceutical research, this compound serves as an intermediate for the synthesis of various drugs. It can be used to create potent bioactive molecules with trifluoromethyl groups, which are prevalent in many pharmaceuticals due to their ability to enhance binding affinity and selectivity .
Agrochemical Production
The trifluoromethoxy group is also significant in the development of agrochemicals. When incorporated into pesticides and herbicides, it can improve the efficacy and longevity of these agents, making them more effective at lower doses .
Material Science
Researchers in material science utilize this compound to synthesize polymers and coatings with unique properties, such as increased resistance to heat and chemicals. These materials find applications in various industries, from automotive to aerospace .
Fluorination Chemistry
This compound is a fluorination reagent that introduces fluorine-containing groups into organic molecules. Fluorination can significantly alter a molecule’s reactivity, helping to create compounds with desired properties for research or industrial use .
Dye and Pigment Industry
In the dye and pigment industry, this compound is used to synthesize colorants with enhanced stability and brightness. The trifluoromethoxy group can contribute to the lightfastness and weather resistance of dyes .
Analytical Chemistry
As an analytical tool, this compound can be used to derivatize substances to make them more amenable to chromatographic separation and detection. This is particularly useful in the analysis of complex mixtures where precise identification and quantification are required .
Environmental Science
In environmental science, researchers may use this compound to study the degradation of pollutants. The compound can help in tracing the pathways and byproducts of degradation processes, aiding in the development of more effective remediation strategies .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is classified as having flammable liquids, acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system . It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Isocyanates in general are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
Isocyanates, including 2-(Trifluoromethoxy)phenyl isocyanate, are highly reactive molecules. They can react with compounds that have active hydrogen atoms, such as water, alcohols, and amines, to form ureas, carbamates, and polyurethane polymers .
Biochemical Pathways
Isocyanates in general are known to interfere with protein function by modifying amino acid residues, which can disrupt various biochemical pathways .
Pharmacokinetics
Isocyanates are generally rapidly absorbed and distributed throughout the body, metabolized primarily in the liver, and excreted in the urine .
Result of Action
Exposure to isocyanates can lead to respiratory and skin irritation, as well as sensitization leading to asthma .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is sensitive to moisture and can react with water to form amines and carbon dioxide . Therefore, it should be stored in a cool, dry place . Additionally, the compound is classified as a flammable liquid and should be kept away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
1-isocyanato-2-(trifluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO2/c9-8(10,11)14-7-4-2-1-3-6(7)12-5-13/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTMGYQHKKIEXKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N=C=O)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80346034 | |
Record name | 2-(Trifluoromethoxy)phenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80346034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
182500-26-1 | |
Record name | 2-(Trifluoromethoxy)phenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80346034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(Trifluoromethoxy)phenyl Isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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